Cas no 5877-11-2 (2-chloropropylsulfanylbenzene)

• Product Name: 2-chloropropylsulfanylbenzene
• CAS No: 5877-11-2
• MF: C₉H₁₁ClS
• MW: 186.701640367508
• CID: 948999
• PubChem ID: 312019
• Update Time: 2025-04-19

2-chloropropylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloropropylsulfanylbenzene
• (2-chloro-propyl)-phenyl sulfide; NSC220066; (2-chloro-propan-1-yl)-(phenyl)sulfane; SureCN1721488; [(2-chloropropyl)sulfanyl]benzene; (+-)-2-Chlor-1-phenylmercapto-propan; AC1L7KF4; (2-Chlor-propyl)-phenyl-sulfid; (2-chloropropan-1-yl)phenylsulfane;
• NSC-220066
• DTXSID40309948
• 5877-11-2
• SCHEMBL1721488
• NSC220066
• Benzene, [(2-chloropropyl)thio]-
• [(2-chloropropyl)sulfanyl]benzene

• Inchi： 1S/C9H11ClS/c1-8(10)7-11-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： YCURWQOSASHTAZ-UHFFFAOYSA-N
• SMILES： ClC(C)CSC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.02713
• Monoisotopic Mass: 186.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 256.3°C at 760 mmHg
• Flash Point: 107.5°C
• Refractive Index: 1.558
• PSA: 0
• LogP: 3.40600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers